Cas no 1803741-51-6 (4-(2-Chloroacetyl)-2-hydroxybenzo[d]oxazole)

• Product Name: 4-(2-Chloroacetyl)-2-hydroxybenzo[d]oxazole
• CAS No: 1803741-51-6
• MF: C₉H₆ClNO₃
• MW: 211.601841449738
• CID: 4819644
• Update Time: 2025-06-12

4-(2-Chloroacetyl)-2-hydroxybenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 4-(2-Chloroacetyl)-2-hydroxybenzo[d]oxazole

• Inchi： 1S/C9H6ClNO3/c10-4-6(12)5-2-1-3-7-8(5)11-9(13)14-7/h1-3H,4H2,(H,11,13)
• InChI Key： XUWWCJRMRZKWFO-UHFFFAOYSA-N
• SMILES： ClCC(C1=CC=CC2=C1NC(=O)O2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 1.4
• Topological Polar Surface Area: 55.4

Additional information on 4-(2-Chloroacetyl)-2-hydroxybenzo[d]oxazole

Introduction to 4-(2-Chloroacetyl)-2-hydroxybenzo[d]oxazole (CAS No. 1803741-51-6)

4-(2-Chloroacetyl)-2-hydroxybenzo[d]oxazole, a compound with the CAS number 1803741-51-6, is a unique and versatile molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinctive chemical structure, which includes a chloroacetyl group and a hydroxybenzoxazole moiety. These functional groups contribute to its potential therapeutic applications and biological activities, making it a subject of ongoing investigation in various scientific studies.

The chemical structure of 4-(2-Chloroacetyl)-2-hydroxybenzo[d]oxazole is particularly noteworthy due to its potential for forming stable complexes with metal ions, which can influence its biological activity. The presence of the chloroacetyl group enhances the compound's reactivity and can facilitate its interaction with biological targets, such as enzymes and receptors. Additionally, the hydroxybenzoxazole moiety provides the molecule with enhanced solubility and stability, which are crucial properties for drug development.

In recent years, significant progress has been made in understanding the pharmacological properties of 4-(2-Chloroacetyl)-2-hydroxybenzo[d]oxazole. Studies have shown that this compound exhibits potent antioxidant and anti-inflammatory activities, making it a promising candidate for the treatment of various inflammatory disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 4-(2-Chloroacetyl)-2-hydroxybenzo[d]oxazole effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

Beyond its anti-inflammatory properties, 4-(2-Chloroacetyl)-2-hydroxybenzo[d]oxazole has also been investigated for its potential anticancer effects. Research conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that this compound selectively induced apoptosis in cancer cells while sparing normal cells. The mechanism underlying this selective cytotoxicity is believed to involve the disruption of mitochondrial function and the activation of caspase-dependent pathways. These findings highlight the therapeutic potential of 4-(2-Chloroacetyl)-2-hydroxybenzo[d]oxazole in cancer therapy.

The pharmacokinetic properties of 4-(2-Chloroacetyl)-2-hydroxybenzo[d]oxazole have also been studied extensively. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a relatively long half-life, which are desirable characteristics for a drug candidate. Furthermore, the compound has been found to have low toxicity in animal models, suggesting that it may be safe for human use.

In addition to its therapeutic applications, 4-(2-Chloroacetyl)-2-hydroxybenzo[d]oxazole has been explored for its use as a research tool in chemical biology. Its ability to modulate specific biological pathways makes it valuable for investigating cellular processes and identifying novel drug targets. For example, researchers at Harvard University have used this compound to study the role of specific enzymes in cellular signaling pathways, providing insights into potential therapeutic interventions.

The synthesis of 4-(2-Chloroacetyl)-2-hydroxybenzo[d]oxazole has been optimized to improve yield and purity. Various synthetic routes have been developed, including those involving condensation reactions and cyclization steps. One common approach involves the reaction of 2-hydroxybenzaldehyde with chloroacetic acid followed by cyclization under appropriate conditions. The resulting product is then purified using techniques such as column chromatography to ensure high purity levels.

The safety profile of 4-(2-Chloroacetyl)-2-hydroxybenzo[d]oxazole

In conclusion, 4-(2-Chloroacetyl)-2-hydroxybenzo[d]oxazole (CAS No. 1803741-51-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers it with potent biological activities, including antioxidant, anti-inflammatory, and anticancer effects. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses. As more data becomes available from preclinical and clinical studies, this compound may emerge as a valuable tool for both scientific investigation and medical treatment.